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Introduction
Imicyafos is an organophosphate nematicide effective against a range of plant-parasitic

nematodes, particularly root-knot nematodes (Meloidogyne spp.) and lesion nematodes

(Pratylenchus spp.).[1][2][3] It functions as an acetylcholinesterase (AChE) inhibitor, disrupting

the neurotransmission in nematodes, leading to paralysis and death.[4][5] These protocols

provide detailed methodologies for the application of imicyafos in greenhouse pot studies to

evaluate its nematicidal efficacy and phytotoxicity.

Quantitative Data Summary
The following tables summarize the efficacy of imicyafos against root-knot nematodes from

various greenhouse pot studies.

Table 1: Efficacy of Imicyafos Against Meloidogyne spp. in Pot Studies
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Table 2: Lethal Concentration (LC50) of Imicyafos

Target Nematode Exposure Time LC50 (ppm) Citation

Heterodera schachtii Not Specified 0.0178 [2]

Experimental Protocols
Nematicidal Efficacy Assessment in Pot Culture
This protocol outlines the steps to evaluate the effectiveness of imicyafos against root-knot

nematodes on a susceptible host plant like tomato.
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a. Materials

Imicyafos formulations (e.g., Granular or Soluble Liquid)

Tomato seedlings (a susceptible cultivar, e.g., 'Rutgers')

Sterilized sandy loam soil or a suitable potting mix

Plastic pots (e.g., 15 cm diameter)

Root-knot nematode inoculum (Meloidogyne incognita second-stage juveniles, J2s)

Greenhouse with controlled temperature (25-28°C) and lighting

Standard laboratory equipment for nematode extraction and counting

b. Experimental Design

Treatments:

Untreated, Uninoculated Control (UTC)

Untreated, Inoculated Control (UIC)

Imicyafos Treatment 1 (Low Dose)

Imicyafos Treatment 2 (Medium Dose - e.g., equivalent to 3 kg a.i./ha)[6]

Imicyafos Treatment 3 (High Dose)

Replication: A minimum of 5 replicates per treatment in a completely randomized design.

c. Procedure

Pot Preparation: Fill each pot with an equal volume of sterilized soil.

Transplanting: Transplant one healthy tomato seedling into each pot. Allow seedlings to

acclimate for one week.
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Imicyafos Application:

For Granular (GR) Formulation:

1. Calculate the required amount of granules per pot based on the soil weight.

2. Create a furrow around the base of the plant, approximately 2-4 cm deep.

3. Evenly distribute the granules in the furrow and cover with soil.[7]

4. Alternatively, thoroughly mix the granules with the top 5-10 cm of soil before

transplanting.

For Soluble Liquid (SL) Formulation (Soil Drench):

1. Prepare a stock solution of imicyafos. If using technical grade, dissolve a known weight

in a suitable solvent (e.g., acetone) and then dilute with water containing a small

amount of a non-ionic surfactant to create an aqueous solution.[8]

2. From the stock solution, prepare the desired treatment concentrations.

3. Pull back any mulch or debris from the base of the plant.[8]

4. Pour a consistent volume (e.g., 100 mL) of the imicyafos solution evenly around the

base of each plant, ensuring the soil is moistened but not saturated.[9]

Nematode Inoculation:

Two to three days after imicyafos application, inoculate each plant (except the UTC

group) with a suspension of M. incognita J2s.

A typical inoculum level is 5,000 J2s per pot.[2]

Pipette the nematode suspension into 2-3 holes made in the soil around the plant stem.

Greenhouse Maintenance: Maintain the pots in a greenhouse under optimal conditions for

tomato growth. Water the plants as needed.
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Data Collection (60 days after inoculation):

Plant Growth Parameters: Measure plant height, and fresh and dry shoot and root weight.

Nematode Population: Extract nematodes from a known volume of soil (e.g., 250 cc) from

each pot using a standard method like the Baermann funnel technique. Count the number

of J2s.

Root Galling Index: Carefully wash the roots and rate the degree of galling on a scale of 0-

5 or 0-10, where 0 indicates no galling and the maximum value represents severe galling.

Egg Masses: Stain the roots with phloxine B to visualize and count the number of egg

masses per root system.

Phytotoxicity Assessment
This protocol is designed to evaluate potential adverse effects of imicyafos on the host plant.

a. Materials

Imicyafos formulation

Healthy, uniform plants of the desired species

Pots and sterilized soil

Greenhouse with controlled conditions

b. Experimental Design

Treatments:

Untreated Control (water only)

Imicyafos at the recommended application rate (1X)

Imicyafos at double the recommended rate (2X) to simulate overlap in application.

Replication: A minimum of 10 replicates per treatment.[5]
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c. Procedure

Plant Preparation: Use healthy, non-stressed plants of a uniform size and developmental

stage.

Application: Apply the imicyafos treatments as described in the efficacy protocol (soil drench

or granular incorporation). Treat the control group with an equivalent volume of water.

Observation: Visually assess the plants for any signs of phytotoxicity at regular intervals

(e.g., 3, 7, 14, and 21 days after treatment).

Data Collection:

Phytotoxicity Symptoms: Record any observed symptoms, such as:

Leaf yellowing (chlorosis) or burning (necrosis)[10]

Leaf distortion (cupping, twisting)[10]

Stunting or reduced growth[10]

Darkening of green color

Quantitative Measurements: At the end of the trial, measure plant height and shoot/root

dry weight to compare with the control group.

Visualizations
Experimental Workflow
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Caption: Workflow for Nematicidal Efficacy Trial.
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Mechanism of Action: Acetylcholinesterase Inhibition

Normal Cholinergic Synapse Synapse with Imicyafos (Organophosphate)
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Caption: Imicyafos Disrupts Nerve Signaling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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